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Compound of Interest

Compound Name: Methylgermanium trichloride

CAS No.: 993-10-2

Cat. No.: B1581795

Get Quote

Product Profile:

Compound: Methylgermanium trichloride (MeGeCl₃)[1][2][3]

CAS: 993-10-2[2][3]

Physical State: Colorless to pale yellow liquid[2]

Flash Point: 10°C (Highly Flammable)

Reactivity: Moisture Sensitive, Corrosive, Lachrymator

Module 1: Moisture Sensitivity & Hydrolysis (The Critical
Failure Mode)
Q: My MeGeCl₃ stock solution has turned cloudy or deposited a white precipitate. Is it still

usable?
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A: No. The compound has irreversibly hydrolyzed. Methylgermanium trichloride is an

electrophilic species that reacts violently and rapidly with ambient moisture. The "cloudiness" or

white solid you observe is Methylgermanium sesquioxide (or a cross-linked polymeric

germanoxane), formed via the elimination of hydrochloric acid (HCl).

The Mechanism of Degradation: Unlike carbon analogs, the Ge-Cl bond is highly susceptible to

nucleophilic attack by water.

Hydrolysis: Water attacks the Germanium center, displacing Chloride ions.

Condensation: The transient germanol species (MeGe(OH)₃) rapidly dehydrates to form

stable Ge-O-Ge networks.

Byproduct: This reaction releases 3 equivalents of HCl gas, which poses a corrosion risk to

nearby metal equipment and increases the acidity of the solution.

Visualization: Hydrolysis Degradation Pathway
The following diagram illustrates the stepwise degradation of MeGeCl₃ upon exposure to

moisture.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: The irreversible hydrolysis pathway of Methylgermanium trichloride leading to

polymerization and HCl release.[4]
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Module 2: Storage Conditions & Temperature
Q: The Safety Data Sheet (SDS) mentions a flash point of 10°C. Should I store this in a -20°C

freezer or at Room Temperature?

A: Store at 2°C – 8°C (Refrigerated) in a flammable-rated unit.

While chemically stable at room temperature under inert gas, the low flash point (10°C)

classifies MeGeCl₃ as a Class 3 Flammable Liquid [1, 2]. Storing it below its flash point

significantly reduces the risk of vapor ignition during handling.

Thermodynamic Considerations:

Freezer Storage (-20°C): Acceptable but unnecessary for chemical stability. Ensure the

container has a Teflon-lined seal to prevent contraction-induced leakage.

Room Temperature (25°C):High Risk. At this temperature, the liquid is above its flash point.

Static discharge or a spark near an open bottle could trigger a fire.

Table 1: Storage Condition Matrix

🔒 FULL PROTOCOL TRUNCATED
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Module 3: Handling & Material Compatibility
Q: I noticed fuming when I opened the bottle. Is this normal?
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A: "Fuming" indicates active hydrolysis. If you see white smoke upon opening the bottle, the

MeGeCl₃ vapor is reacting with humidity in the air to form hydrochloric acid mist.

Immediate Action: Purge the headspace with dry Argon immediately and reseal.

Prevention: Only open containers inside a glovebox or under a positive pressure of inert gas

(Schlenk line techniques).

Q: Can I use stainless steel needles for transfer?

A: Yes, but with strict limitations. MeGeCl₃ itself is compatible with stainless steel (SS 304/316)

for short contact times. However, any hydrolysis generates HCl, which rapidly pits and corrodes

stainless steel [3].

Best Practice: Use PTFE (Teflon) tubing or glass syringes for transfers.

Seals: Use Kalrez® or PTFE-coated silicone septa. Avoid standard rubber septa, which can

swell or degrade upon prolonged exposure to organochlorides.

Visualization: Inert Transfer Protocol
Standard operating procedure to maintain anhydrous integrity during aliquoting.

🔒 FULL PROTOCOL TRUNCATED
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Figure 2: Recommended workflow for transferring MeGeCl₃ without introducing atmospheric

moisture.

Module 4: Emergency & Safety (E-E-A-T)
Q: What should I do if the bottle breaks inside a fume hood?

A: Treat as a Corrosive & Flammable Spill.

Evacuate & Ventilate: The spill will release HCl gas immediately. Ensure the fume hood sash

is down and "Max Purge" is active.

Neutralization: Do NOT use water.[1][3] Water will cause a violent reaction and release more

HCl.

Absorbent: Cover the spill with a dry, inert absorbent (e.g., Vermiculite or dry sand).

Decontamination: Once absorbed, neutralize the solid waste with a weak base (Sodium

Bicarbonate) slowly to manage gas evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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